2-(2,3-difluorophenoxy)acetic acid
Description
“2-(2,3-difluorophenoxy)acetic acid” is a chemical compound with the molecular formula C8H6F2O3 . It has a molecular weight of 188.13 . The compound appears as a white powder .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C8H6F2O3/c9-5-2-1-3-6 (8 (5)10)13-4-7 (11)12/h1-3H,4H2, (H,11,12) . This indicates the specific arrangement of atoms in the molecule. Physical And Chemical Properties Analysis
“this compound” is a white powder . It has a molecular weight of 188.13 . The compound should be stored at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,3-difluorophenoxy)acetic acid involves the reaction of 2,3-difluorophenol with chloroacetic acid, followed by hydrolysis of the resulting ester.", "Starting Materials": [ "2,3-difluorophenol", "chloroacetic acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 2,3-difluorophenol (1.0 eq) and chloroacetic acid (1.2 eq) in diethyl ether and add a catalytic amount of sulfuric acid.", "Step 2: Heat the reaction mixture at reflux for 24 hours.", "Step 3: Cool the reaction mixture and extract the product with diethyl ether.", "Step 4: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain the crude ester.", "Step 6: Dissolve the crude ester in a mixture of water and sodium hydroxide.", "Step 7: Heat the reaction mixture at reflux for 4 hours.", "Step 8: Cool the reaction mixture and acidify with hydrochloric acid.", "Step 9: Extract the product with diethyl ether.", "Step 10: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 11: Concentrate the organic layer under reduced pressure to obtain the pure 2-(2,3-difluorophenoxy)acetic acid." ] } | |
CAS RN |
896052-06-5 |
Molecular Formula |
C8H6F2O3 |
Molecular Weight |
188.1 |
Purity |
95 |
Origin of Product |
United States |
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